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Compound of Interest

Compound Name: Morpholine, 4-(1-ethylpropyl)-
CAS No.: 67061-37-4
Cat. No.: B15442859

Get Quote

. J

Document Control:
e Version: 1.0 (Technical Advisory)

o Target Audience: Medicinal Chemists, Process Safety Engineers, HSE Officers[1][3]

Part 1: Chemical Identification & Physicochemical
Corel[3]

Understanding the physical properties is the first line of defense.[4] We do not merely
memorize hazards; we anticipate them based on molecular behavior.[4] 4-(1-
ethylpropyl)morpholine combines a basic morpholine ring with a bulky, lipophilic 1-ethylpropyl
(pentan-3-yl) tail.[1][2][3][4]

Substance Identity[2][5][6][7]1[8][9]

¢ Chemical Name: 4-(1-ethylpropyl)morpholine[1][2][3][4]

e Synonyms: N-(pentan-3-yl)morpholine; 4-sec-amylmorpholine (analogous naming)[1][2][3][4]
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e Molecular Formula: C
H
NO[1][2][3][5]
» Molecular Weight: 157.26 g/mol [4]

 Structural Class: Tertiary Amine / Cyclic Ether[3][4]

Physicochemical Properties (Predicted vs. Homologs)

The following data is derived via Read-Across from N-Ethylmorpholine (CAS 100-74-3) and N-
Isopropylmorpholine.[1][2][3][4]
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. Causality | Safety
Property Value (Predicted/Est.) L
Implication

Standard for alkyl morpholines.

Physical State Liquid (Colorless to Yellow)
[11[2][3]14]

Significantly higher than N-
ethylmorpholine (139°C) due
to increased molecular weight
Boiling Point 185°C - 195°C (+C3).[1][2][3][4] Low vapor
pressure reduces inhalation
risk at ambient temp compared

to homologs.[4]

Likely a Combustible Liquid
Flash Point 60°C - 70°C (Class IlIA) rather than
Flammable Class 3.[1][2][3][4]

Steric hindrance at the
nitrogen reduces

pKa (Basicity) ~7.5-8.0 nucleophilicity but retains
basicity.[1][2][3][4] Corrosive

potential remains.

Much more lipophilic than

Morpholine (LogP -0.86).[1][2]
LogP (Lipophilicity) ~1.8-2.2 [3][4] High potential for skin

absorption and aquatic toxicity.

[4]

The C5 alkyl chain reduces the
Water Solubility Moderate / Partial full miscibility seen in parent

morpholine.[3]

Part 2: Hazard Identification (GHS Classification)[1]
[2][3][6][8][11][12]

Based on the Read-Across Methodology, we classify this substance conservatively to ensure
maximum researcher safety.
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Predicted GHS Classification[1][3]

e Physical: Flammable Liquid - Category 4 (Combustible).[1][2][4]

e Health:

o

Acute Toxicity (Oral): Category 4 (Harmful).[1][2][4][6][7][8][9]

[¢]

Acute Toxicity (Dermal): Category 3 (Toxic) — Due to enhanced lipophilicity facilitating
dermal penetration.[1][2][3]

[¢]

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns).[1][6] Rationale: Tertiary
amines are caustic.[4] Despite steric bulk, the localized pH change on skin causes
necrosis.[1][3]

o

Serious Eye Damage: Category 1.[6][8][9][10]

o Environmental: Aquatic Chronic - Category 2 (Toxic to aquatic life with long-lasting effects).

[LI[2]3][4][11]

The Read-Across Logic Flow

The following diagram illustrates the decision matrix used to derive these hazards, ensuring the
protocol is self-validating.
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Target: 4-(1-ethylpropyl)morpholine

tructural Analog Structural Analog

Anchor 1: N-Ethylmorpholine
(CAS 100-74-3)

ﬁ 3 Carbons Branching

Increased Lipophilicity
(C5 vs C2 Chain)

Anchor 2: N-Isopropylmorpholine

Base Properties Increased Steric Hindrance

%es not negate pH effect

Risk: Retained Basicity
(Skin Corr 1B)

Risk: Enhanced Skin Absorption Risk: Bioaccumulation
(Toxic Dermal Cat 3) (Aquatic Chronic 2)

Click to download full resolution via product page

Caption: Logic flow deriving the safety profile of 4-(1-ethylpropyl)morpholine via structural
homology (Read-Across).

Part 3: Handling & Storage Protocols|[3]
Engineering Controls

Due to the corrosive nature and potential for dermal toxicity, standard fume hoods are
mandatory.[4]

« Ventilation: Handle only in a chemical fume hood with face velocity >0.5 m/s.

e Closed Systems: For scale-up (>100g), use closed transfer systems (cannula transfer) to
prevent aerosolization.[1][2][4]

Personal Protective Equipment (PPE) Matrix

© 2026 BenchChem. All rights reserved. 5/9 Tech Support
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The lipophilic tail of this molecule changes the permeation breakthrough time compared to

standard morpholine.[1][2][4] Latex is insufficient.

PPE Type

Recommendation

Technical Rationale

Gloves (Splash)

Nitrile (Double Layer)

0.11mm thickness offers only
momentary protection against
lipophilic amines.[1][2][3][4]

Gloves (Immersion)

Laminate (Silver Shield) or
Viton

High LogP amines penetrate
standard rubber polymers
rapidly.[1][2][3] Laminate
provides >480 min
breakthrough.[4]

Respiratory

Type A (Organic Vapor) + P2

While volatility is moderate,
heating generates toxic amine
vapors.[1][3]

Eye/Face

Face Shield + Goggles

"Visor-only" is unsafe.[2][3][4]
Indirect vented goggles are
required to prevent vapor
absorption into the lacrimal
fluid.[4]

Storage Incompatibilities

o Oxidizers: Incompatible with peroxides, nitrates, and halogens.[1] May form explosive N-

oxides or chloroamines.[1][2][4]

o Nitrosating Agents:CRITICAL WARNING. Do not store near nitrites (e.g., Sodium Nitrite).[1]
Secondary/Tertiary amines can form Nitrosamines (potent carcinogens) under acidic

conditions.[1][2][4]

o Atmosphere: Hygroscopic.[4] Store under Nitrogen or Argon to prevent hydrolysis/oxidation.

[4]

Part 4: Emergency Response & Toxicology[4]
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Exposure Response Workflow

This compound acts as both a caustic agent and a systemic toxin.[4] Speed is critical.

Drench 15min

1 | -
2 SeiEe: ™| Discard Leather

~~_ Risk of Systemic Toxicity

Medical Evaluation
(Monitor for Glottal Edema)

Irrigate 30min

Check pH /

. - Fresh Air
Inhalation "1 oxygen if hypoxic

\

Exposure Event Eye Contact

Click to download full resolution via product page

Caption: Immediate triage workflow for exposure to lipophilic corrosive amines.

Toxicological Mechanisms[3]

o Mechanism of Action: Alkaline hydrolysis of protein (liquefaction necrosis) combined with
CNS depression typical of alkyl amines.[1][4]

» Blue Haze Vision (Glaucopsia): Like other tertiary amines (e.g., TEA, DMAP), exposure to
vapors may cause temporary corneal edema, resulting in "blue haze" vision.[1][2] This is
reversible but indicates ventilation failure.[4]

Part 5: References & Grounding[3]

National Center for Biotechnology Information (2023).PubChem Compound Summary for N-
Ethylmorpholine (CAS 100-74-3).[1][2][4]Link[1][2][3]

European Chemicals Agency (ECHA).Registration Dossier: 4-ethylmorpholine - Hazards.[1]
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Sigma-Aldrich.Safety Data Sheet: 4-Ethylmorpholine.[1][2][4][12]Link[1][2][3][12]

OECD (2023).QSAR Toolbox for Grouping and Read-Across.[1][2][4]Link[1][2][3]
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o US EPA.T.E.S.T.[4] (Toxicity Estimation Software Tool) Models for Amine Toxicity.[1][2]
[4]Link[1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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